f ' id
BE“GHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Personal protective equipment for handling
Davelizomib
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Compound of Interest

Compound Name: Davelizomib

Cat. No.: B12390117

Essential Safety and Handling Guide for
Davelizomib

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Davelizomib, a potent proteasome inhibitor with antineoplastic properties. Adherence to these
procedures is essential to ensure personnel safety and maintain a secure laboratory

environment.

l. Personal Protective Equipment (PPE)

When handling Davelizomib, a comprehensive approach to personal protection is mandatory
to prevent exposure through inhalation, skin contact, or ingestion.[1][2] The following table
summarizes the required PPE.
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PPE Category

Item

Specifications & Usage

Eye Protection

Safety Goggles with Side-
Shields

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166. A face shield
should be worn over safety
glasses if there is a risk of

splashing.[1]

Hand Protection

Protective Gloves

Two pairs of chemotherapy-
rated gloves are
recommended.[3] Disposable
nitrile gloves offer good short-
term protection against a
range of chemicals.[4] Always
consult the glove
manufacturer's chemical
resistance guide for specific

compatibility.

Body Protection

Impervious Gown/Lab Coat

A gown demonstrated to be
resistant to permeability by
hazardous drugs is required.[3]
Lab coats should be buttoned
and fit properly to cover as

much skin as possible.[4]

Respiratory Protection

Suitable Respirator

Use in a well-ventilated area or
with appropriate exhaust
ventilation, such as a chemical
fume hood, is crucial to avoid
dust and aerosol formation.[2]
If engineering controls are not
sufficient, a NIOSH-approved
respirator (e.g., N95) is

necessary.[3]

Il. Handling and Storage Procedures
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A. Engineering Controls:

o Work with Davelizomib should be conducted in a designated area with appropriate exhaust
ventilation, such as a chemical fume hood, to minimize inhalation exposure.[2]

e Ensure that safety showers and eyewash stations are readily accessible.[2]
B. Handling:

e Avoid the formation of dust and aerosols during handling.[1][2]

e Prevent contact with skin, eyes, and clothing.[1]

e Do not ingest or inhale the compound.[1]

C. Storage:

o Store Davelizomib in a tightly sealed container in a cool, well-ventilated area.

o Recommended storage is at -20°C for long-term stability (months to years) and 0-4°C for
short-term storage (days to weeks).[5]

» Keep the compound away from direct sunlight and sources of ignition.[2]

lll. Accidental Release and Disposal Plan

A. Accidental Release Measures:

» Personal Precautions: Ensure adequate ventilation and wear all required personal protective
equipment before addressing a spill. Avoid creating dust.[1]

o Containment and Clean-up: Sweep up the spilled solid material and place it into a suitable,
labeled container for disposal.[1] Avoid dry sweeping which can generate dust; instead, use
a method that minimizes dust formation.

o Environmental Precautions: Prevent the release of Davelizomib into the environment. Do
not allow it to enter drains, water courses, or the soil.[2]
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B. Disposal:

» Dispose of Davelizomib and any contaminated materials (e.g., gloves, gowns, cleaning

materials) as hazardous waste in accordance with all applicable federal, state, and local

regulations.

o Empty containers should be treated as hazardous waste and disposed of accordingly.[1]

IV. First-Aid Measures

Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, including
under the eyelids, for at least 15 minutes. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing. Get medical attention if

symptoms occur.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention if symptoms occur.[1]
Clean the mouth with water and drink plenty of
Ingestion water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1]

V. Davelizomib Properties

Property

Value

Molecular Formula

C21H26BF2N307[5][6]

Molecular Weight 481.3 g/mol [6]
Appearance Solid (assumed)
CAS Number 2409841-51-4[5][6]
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V1. Visual Workflow for Donning PPE

Preparation

Assess Risks & Review SOPs

'

Gather All Necessary PPE

Donning Sequence

1. Don Impervious Gown

'

2. Don Respirator (if required)

'

3. Don Safety Goggles/Face Shield

'

4. Don Double Layer of Gloves

Laboratory Entry

Enter Designated Handling Area

Click to download full resolution via product page

Caption: PPE Donning Sequence for Handling Davelizomib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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